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Compound of Interest

Compound Name: Violamine R (disodium)
CAS No.: 6834-97-5
Cat. No.: B3056021
Get Quote
. J

Content Type: In-Depth Technical Guide Audience: Researchers, Chemical Engineers, and
Drug Development Scientists[1]

Executive Summary

Violamine R (C.I.[1][2][3] Acid Violet 9) is a xanthene-based anionic fluorophore and acid dye
characterized by its high affinity for amphoteric substrates.[1] While historically utilized in textile
engineering for polyamide and protein fiber coloration, its utility has expanded into advanced
materials science and histology. Recent applications leverage its unique fluorescence
intermittency ("blinking") behavior for probing polymer glass transition temperatures (

) at the single-molecule level.[4] This guide provides a rigorous analysis of its chemical
structure, synthesis pathways, spectral properties, and validated experimental protocols.[1]

Chemical Identity & Structural Analysis

Violamine R belongs to the aminoxanthene class of dyes, structurally related to Rhodamine B
but distinguished by the presence of sulfonated aryl-amino substituents. Its core chromophore
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is the xanthene ring, which is responsible for its intense violet-red coloration and fluorescence.

[1]

Nomenclature and Classification

Property Detail

Common Name Violamine R

CAS Registry Number 6252-76-2

Color Index (C.1.) Acid Violet 9 (C.I. 45190)

Sodium 9-(2-carboxylatophenyl)-6-(2-
IUPAC Name methylanilino)-3-[(2-methyl-4-sulfonato-

phenyl)imino]-3H-xanthene

Molecular Formula

Molecular Weight 612.63 g/mol

Chemotype Xanthene / Rhodamine derivative

Structural Logic

The molecule consists of a xanthene scaffold substituted at the 3- and 6-positions with
-toluidine (2-methylaniline) groups.[1]
o Chromophore: The planar xanthene tricyclic system allows for

-electron delocalization, generating the visible absorption.

e Auxochromes: The amino nitrogens donate electrons into the ring system, bathochromically
shifting the absorption to the violet region (~529 nm).

» Solubilizing Group: A sulfonate group (

) on one of the pendant phenyl rings confers water solubility and anionic character, critical for
its function as an acid dye.[1]

Physicochemical Profile
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The following data represents the standard physicochemical behavior of Violamine R in
agueous and organic media.

Parameter Value | Characteristic Context

Physical Form Dark red-violet powder Solid state

High solubility due to disodium

Solubility (Water) ~10 g/L (Purple solution)
salt form
- ] Useful for organic staining
Solubility (Ethanol) Soluble (Red-violet) )
formulations
(Absorbance) 529 nm Aqueous solution
o Solvent dependent (Stokes
Fluorescence Emission ~560-580 nm )
shift ~30-50 nm)
Acid Resistance Turns blue, then precipitates In presence of strong HCI
Alkali Resistance Soluble (Redder tone) Stable in dilute NaOH
- ) Store in desiccated
Stability Hygroscopic

environment

Synthesis & Manufacturing Pathway

The synthesis of Violamine R typically follows a condensation-sulfonation route.[1]
Understanding this pathway is essential for identifying potential impurities (e.g., unreacted

-toluidine or non-sulfonated intermediates).[1]

Synthetic Workflow

e Condensation: 3,6-Dichlorofluoran is condensed with an excess of

-toluidine in the presence of a catalyst (e.g., zinc chloride) to form the unsulfonated base
(Violamine Base).[1]

o Sulfonation: The base is treated with fuming sulfuric acid (oleum) to introduce the sulfonate
group, rendering the molecule water-soluble.
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o Neutralization: The acid form is neutralized with sodium carbonate/hydroxide to yield the
disodium salt.

Reaction Diagram (Graphviz)[1]
G,G—Dichlorofluoran (Condensation Violamine Base Sulfonation (Neutralization
+ o-Toluidine ] (ZnClI2, Heat) (Insoluble) (Oleum/H2S04) ] (Na2CO3) ] (Disodium Salt)

Click to download full resolution via product page

Figure 1: Synthetic pathway for Violamine R production from dichlorofluoran precursors.[1]

Mechanism of Action
Protein & Polyamide Interaction (Acid Dyeing)

Violamine R acts as an acid dye, meaning its binding is primarily electrostatic (ionic) but
reinforced by non-polar interactions.[1]

« lonic Bonding: In acidic environments (pH < pl of the substrate), amino groups on proteins
(histidine, lysine, arginine) or polyamide fibers become protonated (

).[1] The anionic sulfonate group (
) of Violamine R forms a salt bridge with these cationic sites.[1]

» Hydrophobic Interaction: The bulky xanthene core and the methyl groups on the aniline
substituents interact with hydrophobic domains of the fiber/tissue, increasing wash fastness.

Fluorescence Mechanism

As a xanthene derivative, Violamine R exhibits fluorescence via the

transition of the xanthene

-system.[1]
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» Environmental Sensitivity: The quantum yield and blinking behavior are highly sensitive to
the rigidity of the local environment. In rigid matrices (e.g., PVA below

), the dye exhibits distinct "on/off" blinking states, which are suppressed in fluid phases. This
property is exploited in polymer physics to map nanoscale viscosity.

Applications in Research & Development
Histology and Cytology

Violamine R is used as a connective tissue stain, often differentiating collagen (stained
red/violet) from other tissue components when used in combination with other acid dyes.

Single-Molecule Polymer Physics
Recent research utilizes Violamine R as a probe for Glass Transition Temperature (
) analysis.[1]

e Method: Single molecules of Violamine R are embedded in a polymer film (e.g., Polyvinyl
Alcohol).[1][4]

o Observation: Fluorescence microscopy tracks the "blinking" dynamics.

o Causality: The rate of overturning in the "dark state" correlates with the local free volume of
the polymer, providing a readout of the polymer's phase transition at the nanoscale.

Validated Experimental Protocols
Protocol A: Histological Staining of Collagen (General
Guide)

Objective: To visualize connective tissue in tissue sections.[1]
Reagents:
» Violamine R Stock Solution: 0.5% (w/v) in distilled water.[1]

e Acetic Acid Solution: 1% (v/v).
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o Ethanol Series: 70%, 95%, 100%.[1]
Workflow:
o Deparaffinize tissue sections and hydrate to distilled water.

Stain with Violamine R solution for 10-15 minutes.

Differentiate (wash) rapidly in 1% Acetic Acid to remove excess dye and fix the ionic bonds.

Dehydrate through graded alcohols.

Clear in xylene and mount.

Result: Collagen fibers appear violet-red; nuclei may require a counterstain (e.g., Hematoxylin)
if not stained by Violamine.[1]

Protocol B: Fluorescence Sample Preparation (Polymer
Probing)

Objective: Embed Violamine R in PVA for single-molecule imaging.[1]

Workflow Diagram (Graphviz):
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Figure 2: Workflow for preparing single-molecule fluorescence samples.

Safety & Handling (SDS Summary)

While Violamine R is not classified as a high-toxicity hazard, standard laboratory safety is

mandatory.

GHS Classification: Eye Irrit. 2, Skin Irrit. 2.

PPE: Nitrile gloves, safety goggles, and lab coat are required.

Inhalation: Avoid dust generation. Use a fume hood when weighing powder.

Disposal: Dispose of as chemical waste containing organic dyes. Do not flush down drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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